N-(2,3-dimethylphenyl)-N-(diphenylacetyl)tryptophanamide
Overview
Description
N-(2,3-dimethylphenyl)-N-(diphenylacetyl)tryptophanamide, also known as DPA-T, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA-T belongs to the class of tryptophan analogs, which are known for their ability to interact with the serotonin system in the brain.
Mechanism of Action
The exact mechanism of action of N-(2,3-dimethylphenyl)-N-(diphenylacetyl)tryptophanamide is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. This dual action on the serotonin system is thought to underlie its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine, in various brain regions. It has also been found to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response. This compound has been shown to have minimal side effects and no toxicity in animal studies.
Advantages and Limitations for Lab Experiments
N-(2,3-dimethylphenyl)-N-(diphenylacetyl)tryptophanamide is a valuable tool for studying the serotonin system and its role in various neurological and psychiatric disorders. It has several advantages over other compounds, including its high selectivity for the 5-HT1A receptor and its lack of toxicity. However, its limited solubility and stability can be a challenge in lab experiments.
Future Directions
There are several future directions for research on N-(2,3-dimethylphenyl)-N-(diphenylacetyl)tryptophanamide. One area of interest is its potential therapeutic applications in human patients with neurological and psychiatric disorders. Another area of research is its mechanism of action and how it interacts with the serotonin system. Additionally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound to optimize its therapeutic potential.
Scientific Research Applications
N-(2,3-dimethylphenyl)-N-(diphenylacetyl)tryptophanamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. This compound has also been found to improve cognitive function and memory in rodents.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[(2,2-diphenylacetyl)amino]-3-(1H-indol-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H31N3O2/c1-22-12-11-19-28(23(22)2)35-32(37)30(20-26-21-34-29-18-10-9-17-27(26)29)36-33(38)31(24-13-5-3-6-14-24)25-15-7-4-8-16-25/h3-19,21,30-31,34H,20H2,1-2H3,(H,35,37)(H,36,38) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNHDHTPNRJQMRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C(CC2=CNC3=CC=CC=C32)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H31N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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